[(8-Oxo-7-{4-[(4-phenylpiperazin-1-yl)carbonyl]benzyl}-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio]acetonitrile

• IUPAC Name: 2-[[8-oxo-7-[[4-(4-phenylpiperazine-1-carbonyl)phenyl]methyl]-[1,3]dioxolo[4,5-g]quinazolin-6-yl]sulfanyl]acetonitrile
• InChI: InChI=1S/C29H25N5O4S/c30-10-15-39-29-31-24-17-26-25(37-19-38-26)16-23(24)28(36)34(29)18-20-6-8-21(9-7-20)27(35)33-13-11-32(12-14-33)22-4-2-1-3-5-22/h1-9,16-17H,11-15,18-19H2
• InChI Key: AHTGVVRULKQDDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)CN4C(=O)C5=CC6=C(C=C5N=C4SCC#N)OCO6
• Molecular Formula: C29H25N5O4S
• Molecular Weight: 539.6 g/mol

Description

[(8-Oxo-7-{4-[(4-phenylpiperazin-1-yl)carbonyl]benzyl}-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio]acetonitrile is a useful research compound. Its molecular formula is C29H25N5O4S and its molecular weight is 539.61. The purity is usually 95%.
BenchChem offers high-quality [(8-Oxo-7-{4-[(4-phenylpiperazin-1-yl)carbonyl]benzyl}-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio]acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(8-Oxo-7-{4-[(4-phenylpiperazin-1-yl)carbonyl]benzyl}-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio]acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Applications

Quinazoline derivatives have been synthesized through various methods, aiming to explore their biological activities. For example, the synthesis of quinazolinone and thiazoloquinazolinone derivatives has been reported, with preliminary pharmacological evaluations indicating a lack of antihypertensive activity for the synthesized compounds (Shiau et al., 1990). Another study focused on the synthesis of [1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ones, revealing compounds with potent benzodiazepine receptor affinity, suggesting their potential as central nervous system (CNS) agents (Francis et al., 1991).

Chemical Transformations and Mechanistic Insights

Research on quinazoline derivatives also includes chemical transformations and mechanistic insights into their synthesis. For instance, the reactions of anthranilamide with isocyanates have led to the facile synthesis of oxazolo[2,3-b]quinazolin-5-one and its derivatives, showcasing a methodological advancement in quinazoline chemistry (Chern et al., 1988).

Biological Activities and Pharmacological Potential

The exploration of quinazoline derivatives for biological activities is a significant area of research. Compounds derived from quinazoline scaffolds have been evaluated for their alpha 1-adrenoceptor antagonistic and antihypertensive properties, indicating the potential for cardiovascular applications (Chern et al., 1993). Additionally, the photochemical synthesis of indazolo[3,2-b]quinazolines and their redox-switching properties have been studied, suggesting applications in materials science and molecular electronics (Li et al., 2015).